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Compound of Interest

Compound Name:
(4-Bromophenyl)

(diphenyl)methanol

Cat. No.: B3054701 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (4-Bromophenyl)(diphenyl)methanol, a
versatile chemical intermediate with significant applications in organic synthesis and

pharmaceutical development. The document details its chemical identity, physicochemical

properties, synthesis protocols, and its role as a precursor in the development of therapeutic

agents.

Chemical Identity and Physicochemical Properties
(4-Bromophenyl)(diphenyl)methanol, also known by synonyms such as p-Bromobenzhydrol

and 4-Bromobenzhydrol, is an alcohol derivative of diphenylmethane.[1][2][3] Its chemical

structure features a central carbon atom bonded to a hydroxyl group, a phenyl group, and a 4-

bromophenyl group. The presence of the bromine atom and the hydroxyl group makes it a

valuable building block for creating more complex molecules through various chemical

reactions.

Table 1: Chemical Identifiers for (4-Bromophenyl)(diphenyl)methanol
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Identifier Value

IUPAC Name (4-Bromophenyl)(phenyl)methanol[1]

CAS Number 29334-16-5[1][4]

Molecular Formula C₁₃H₁₁BrO[1][5]

Molecular Weight 263.13 g/mol [2][5]

MDL Number MFCD00016851[4][6]

Table 2: Physicochemical Properties of (4-Bromophenyl)(diphenyl)methanol

Property Value

Physical State Solid (White to light yellow)[2]

Melting Point 63-67 °C[2]

Boiling Point 381.5 °C at 760 mmHg[2]

Purity Typically ≥95%[2]

Storage
Room Temperature, sealed in a dry

environment[2][4]

Synthesis and Experimental Protocols
The synthesis of (4-Bromophenyl)(diphenyl)methanol can be achieved through several

established organic chemistry methods. A common and effective approach is the Grignard

reaction. This involves the reaction of a Grignard reagent with a suitable carbonyl compound.

Two primary pathways for this synthesis are outlined below.

Experimental Protocol: Grignard Synthesis of (4-Bromophenyl)(diphenyl)methanol (Pathway

1)

This protocol describes the synthesis starting from 4-bromobenzaldehyde and

phenylmagnesium bromide.
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Materials:

4-Bromobenzaldehyde

Magnesium turnings

Bromobenzene

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard laboratory glassware for anhydrous reactions

Procedure:

Preparation of Phenylmagnesium Bromide (Grignard Reagent): In a flame-dried, three-

necked flask equipped with a dropping funnel, condenser, and a nitrogen inlet, magnesium

turnings are placed in anhydrous diethyl ether. A solution of bromobenzene in anhydrous

diethyl ether is added dropwise to initiate the reaction. The mixture is stirred until the

magnesium is consumed.

Reaction with 4-Bromobenzaldehyde: A solution of 4-bromobenzaldehyde in anhydrous

diethyl ether is added dropwise to the freshly prepared phenylmagnesium bromide solution

at 0 °C. The reaction mixture is then allowed to warm to room temperature and stirred for

several hours.

Quenching and Work-up: The reaction is carefully quenched by the slow addition of a

saturated aqueous solution of ammonium chloride. The organic layer is separated, and the

aqueous layer is extracted with diethyl ether.

Purification: The combined organic layers are washed with brine, dried over anhydrous

magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The

resulting crude product can be purified by recrystallization or column chromatography to

yield (4-Bromophenyl)(diphenyl)methanol.
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Caption: Grignard synthesis of (4-Bromophenyl)(diphenyl)methanol.

Applications in Drug Development and Research
Diphenylmethanol and its derivatives are crucial scaffolds in medicinal chemistry.[7] They serve

as key building blocks for a variety of pharmaceuticals, including antihistamines, antiallergenic

agents, and antihypertensive agents.[7] The benzhydryl group, a core component of (4-
Bromophenyl)(diphenyl)methanol, is present in numerous histamine H1 antagonists like

diphenylhydramine.[7]

The presence of a bromine atom on one of the phenyl rings provides a reactive handle for

further functionalization through cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira

reactions). This allows for the introduction of diverse chemical moieties, enabling the

exploration of a broad chemical space in drug discovery programs. For instance, the

bromophenyl group is a feature in potent therapeutic agents like Macitentan, a dual endothelin

receptor antagonist.[8] This highlights the utility of the (4-bromophenyl) motif in designing

molecules with specific pharmacological profiles.

The general workflow for utilizing (4-Bromophenyl)(diphenyl)methanol as a synthetic

intermediate in drug discovery is depicted below.
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Caption: Role as an intermediate in drug discovery.

In conclusion, (4-Bromophenyl)(diphenyl)methanol is a valuable and versatile chemical

compound. Its well-defined properties and accessible synthesis routes, combined with its utility

as a synthetic intermediate, make it a compound of significant interest for researchers and

professionals in the fields of organic synthesis and pharmaceutical sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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